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Compound of Interest

Compound Name: 25C-NBOH hydrochloride

Cat. No.: B593021

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and regulatory
compliance. This document provides essential logistical information and a step-by-step
operational plan for the safe disposal of 25C-NBOH hydrochloride.

Chemical and Physical Properties

A summary of the known quantitative data for 25C-NBOH hydrochloride is presented below.
This information is critical for understanding the compound's characteristics and for making
informed decisions on its handling and disposal.
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Property Value

2-[[[2-(4-chloro-2,5-
Formal Name dimethoxyphenyl)ethyllamino]methyl]-phenol,

monohydrochloride

CAS Number 1539266-20-0[1]
Molecular Formula C17H20CINO3 « HCI[1]
Formula Weight 358.3 g/mol [1]

Purity >98%[1]

Formulation A crystalline solid[1]

DMF: 10 mg/ml, DMSO: 3 mg/ml, Ethanol: 5

Solubilit
Y mg/ml, DMF:PBS (pH 7.2) (1:10): 0.09 mg/mi[1]

Amax 284 nm[1]

Disposal Procedures

While a safety data sheet for 25C-NBOH hydrochloride suggests that small quantities may be
disposed of as household waste, this is not a recommended practice in a professional
laboratory setting due to the compound's psychoactive nature and potential for degradation. A
more rigorous and cautious approach is necessary to ensure safety and compliance with
regulations. It is important to note that 25C-NBOH can degrade into 2C-C, a Schedule |
substance in the United States, under certain conditions such as in a GC inlet.[2][3] Therefore,
disposal methods must account for this possibility.

Step-by-Step Disposal Protocol:

o Consult Local Regulations: Before proceeding, consult your institution's environmental health
and safety (EHS) office and review local, state, and federal regulations regarding the
disposal of chemical waste, particularly for research chemicals and potential precursors to
controlled substances.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling 25C-NBOH hydrochloride.
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o Waste Collection:

o Collect waste 25C-NBOH hydrochloride, including any contaminated materials (e.g.,
weighing paper, gloves, pipette tips), in a designated and clearly labeled hazardous waste
container.

o The container should be made of a material compatible with the chemical and securely
sealed.

o Label the container with the full chemical name: "25C-NBOH hydrochloride,” the CAS
number "1539266-20-0," and any other information required by your institution.

» Waste Storage: Store the sealed hazardous waste container in a designated, secure, and
well-ventilated area, away from incompatible materials, until it is collected by a licensed
chemical waste disposal company.

» Professional Disposal: Arrange for the collection and disposal of the waste through your
institution's EHS-approved hazardous waste management service. These companies are
equipped to handle and dispose of chemical waste in a safe and environmentally responsible
manner.[4]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of 25C-NBOH hydrochloride in a laboratory
setting is outlined below. This process ensures that all safety and regulatory considerations are
met.
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Logical workflow for the safe disposal of 25C-NBOH hydrochloride.

Signaling Pathways and Experimental Protocols

Currently, there are no established signaling pathways directly related to the disposal of 25C-
NBOH hydrochloride. The primary focus of experimental protocols in this context is on
analytical methods for its detection and characterization, which can inform safe handling and
disposal by understanding its stability and degradation products.
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For instance, studies using Gas Chromatography-Mass Spectrometry (GC-MS) have shown
that 25C-NBOH is thermally unstable and can degrade to 2C-C.[2][3] This highlights the
importance of using analytical techniques like Liquid Chromatography-Quadrupole Time-of-
Flight Mass Spectrometry (LC-QTOF-MS) for accurate identification and quantification, which
can be crucial for waste characterization prior to disposal.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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